4-Bromobenzothiazole

• IUPAC Name: 4-bromo-1,3-benzothiazole
• InChI: InChI=1S/C7H4BrNS/c8-5-2-1-3-6-7(5)9-4-10-6/h1-4H
• InChI Key: SXZKODVCLOIJGX-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(C(=C1)Br)N=CS2
• Molecular Formula: C7H4BrNS
• DSSTOX Substance ID: DTXSID80396579
• Molecular Weight: 214.08 g/mol
• CAS RN: 767-68-0

Description

4-Bromobenzothiazole is a chemical compound with the molecular formula C7H4BrNS. It has a molecular weight of 214.08 g/mol. This compound is considered a derivative of benzothiazole, which is a bicyclic compound with fused benzene and thiazole rings.

Synthesis Analysis

The synthesis of 2-arylbenzothiazoles, which includes 4-Bromobenzothiazole, has been a subject of interest in recent years. The synthesis methods can be divided into two main groups: “one-pot” synthesis and sequential multistep synthesis. A study by Lima and co-workers established a novel and facile methodology for the synthesis of 2-substituted benzothiazole derivatives.

Molecular Structure Analysis

The molecular structure of 4-Bromobenzothiazole consists of a benzene ring fused with a thiazole ring. The thiazole ring contains nitrogen and sulfur atoms, which are electron-rich and contribute to the reactivity of the compound.

Chemical Reactions Analysis

4-Bromobenzothiazole has been used in various chemical reactions. For instance, it was used in the synthesis of an organic reagent, 4-(6-Bromo-2-Benzothiazolylazo) pyrogallol, through a coupling reaction of diazotized 2-amino-6-bromobenzothiazole with pyrogallol.

Scientific Research Applications

Agricultural Chemicals

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Drug Research and Development

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Green Chemistry

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Antimicrobial Activity

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Anticancer Activity

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Biochemistry

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Mechanism of Action

Target of Action

4-Bromobenzothiazole is a derivative of benzothiazole, a privileged scaffold in the field of synthetic and medicinal chemistry . The carbon at the 2nd position of benzothiazole is the most active site from a synthetic and medicinal point of view . Benzothiazole derivatives have been reported to display antibacterial activity by inhibiting various enzymes such as dihydroorotase, DNA gyrase, uridine diphosphate-N-acetyl enol pyruvyl glucosamine reductase (MurB), peptide deformylase, aldose reductase, and tyrosine kinase .

Mode of Action

Benzothiazole derivatives are known to interact with their targets, leading to changes in the biological activity of compounds . For instance, changes in the functional group at the 2nd position of benzothiazole can induce significant changes in the biological activity of compounds .

Biochemical Pathways

Benzothiazole derivatives, including 4-Bromobenzothiazole, can affect various biochemical pathways. They have been reported to inhibit several enzymes, disrupting the normal functioning of these pathways . For instance, inhibition of dihydroorotase disrupts pyrimidine biosynthesis, while inhibition of DNA gyrase affects DNA replication .

Result of Action

Benzothiazole derivatives are known to have a wide range of pharmacological properties, including antibacterial, antifungal, antioxidant, antimicrobial, and antiproliferative activities . These effects are likely the result of the compound’s interaction with its targets and its impact on various biochemical pathways .

Safety and Hazards

4-Bromobenzothiazole is considered hazardous according to the 2012 OSHA Hazard Communication Standard. It may cause skin corrosion or irritation, serious eye damage or eye irritation, and specific target organ toxicity after a single exposure. The target organs include the respiratory system.

Future Directions

Benzothiazoles, including 4-Bromobenzothiazole, are of great interest in the field of drug design due to their high biological and pharmacological activity. The extensive significance of benzo-fused heterocyclic moieties formation has led to broad and valuable different approaches for their synthesis. This suggests that future research may focus on developing new synthetic approaches and patterns of reactivity for benzothiazole-based drugs.